Cas no 3112-84-3 (Benzene, 1-methoxy-4-(phenylsulfonyl)-)

• Product Name: Benzene, 1-methoxy-4-(phenylsulfonyl)-
• CAS No: 3112-84-3
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 1445442
• PubChem ID: 4351770
• Update Time: 2025-04-20

Benzene, 1-methoxy-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-4-methoxybenzene
• DTXSID70402259
• 1-methoxy-4-(phenylsulfonyl)benzene
• STK687665
• 4-phenylsulfonyl-1-methoxybenzene
• AKOS005600311
• 3112-84-3
• 1-Benzenesulfonyl-4-methoxy-benzene
• SCHEMBL2900381
• KXUNNMWAIMNUPH-UHFFFAOYSA-N
• HS-7975

• Inchi： 1S/C13H12O3S/c1-16-11-7-9-13(10-8-11)17(14,15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： KXUNNMWAIMNUPH-UHFFFAOYSA-N
• SMILES： COC1C=CC(S(C2C=CC=CC=2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 248.05076
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds